2,3,6-Trifluoro-4-methoxypyridine
Overview
Description
2,3,6-Trifluoro-4-methoxypyridine (TFMP) is an organic compound that belongs to the class of heterocyclic compounds. It is a colorless, volatile liquid with a sweet odor and a melting point of -37°C. It is soluble in water, alcohols, and organic solvents and is used in various applications such as organic synthesis, drug synthesis, and as a reagent.
Scientific Research Applications
Electrocatalytic CO2 Reduction
The study by Ngo et al. (2017) demonstrates the use of complexes containing methoxy groups for electrocatalytic reduction of CO2, highlighting the importance of such groups in lowering activation barriers and improving catalytic efficiency in CO2 to CO conversion processes (Ngo et al., 2017).
Voltage-Gated Potassium Channel Blockers
Rodríguez-Rangel et al. (2019, 2020) investigated novel derivatives of 4-aminopyridine, including those with methoxy and trifluoromethyl groups, for their potential in therapy and imaging, particularly in the context of multiple sclerosis and as PET imaging agents (Rodríguez-Rangel et al., 2019).
Deprotometalation and Regioselectivity
Hedidi et al. (2016) explored the deprotometalation of methoxy- and fluoro-pyridines, providing insights into regioselectivity and chemical reactivity, which are crucial for the synthesis of various functionalized materials and molecules (Hedidi et al., 2016).
Excited State Properties of Ruthenium(II) Complexes
Vu et al. (2016) studied the effect of pyridine substitution, including methoxypyridine, on the ground and excited state properties of ruthenium(II) complexes, revealing the potential for tuning photochemical properties for applications such as light-harvesting and sensing (Vu et al., 2016).
properties
IUPAC Name |
2,3,6-trifluoro-4-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO/c1-11-3-2-4(7)10-6(9)5(3)8/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRASNVYWNJAJKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=C1F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10553976 |
Source
|
| Record name | 2,3,6-Trifluoro-4-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10553976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,6-Trifluoro-4-methoxypyridine | |
CAS RN |
858860-02-3 |
Source
|
| Record name | 2,3,6-Trifluoro-4-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10553976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Ethoxy-1H-pyrrolo[3,2-b]pyridine](/img/structure/B1627521.png)
